Cas no 1256246-49-7 (Ethyl2-(5-Methyl-3-indolyl)-2-oxoacetate)

• Product Name: Ethyl2-(5-Methyl-3-indolyl)-2-oxoacetate
• CAS No: 1256246-49-7
• MF: C₁₃H₁₃NO₃
• MW: 231.25
• MDL: MFCD18590958
• CID: 4565154
• Update Time: 2025-06-26

Ethyl2-(5-Methyl-3-indolyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-Methyl-3-indolyl)-2-oxoacetate
• 1H-Indole-3-acetic acid, 5-methyl-α-oxo-, ethyl ester
• Ethyl 2-(5-methyl-1H-indol-3-yl)-2-oxoacetate
• Ethyl2-(5-Methyl-3-indolyl)-2-oxoacetate

• MDL： MFCD18590958

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on Ethyl2-(5-Methyl-3-indolyl)-2-oxoacetate

Comprehensive Overview of Ethyl 2-(5-Methyl-3-indolyl)-2-oxoacetate (CAS No. 1256246-49-7)

Ethyl 2-(5-Methyl-3-indolyl)-2-oxoacetate (CAS No. 1256246-49-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a 5-methylindole core coupled with an oxoacetate moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₃NO₃, and molecular weight of 231.25 g/mol make it a valuable building block for designing bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly for targeting neurological disorders and anti-inflammatory agents, aligning with current trends in precision medicine.

The compound’s indole-based scaffold is a hotspot in modern medicinal chemistry, as indole derivatives are known for their broad-spectrum biological activities. With the rising demand for small-molecule therapeutics, Ethyl 2-(5-Methyl-3-indolyl)-2-oxoacetate is often investigated for its potential role in enzyme inhibition and receptor modulation. Recent studies highlight its relevance in cancer research, where indole analogs are explored for their apoptosis-inducing properties. Additionally, its ester group enhances solubility, making it suitable for formulation development—a critical factor in pharmacokinetic optimization.

From a synthetic perspective, CAS No. 1256246-49-7 is typically prepared via Friedel-Crafts acylation or esterification reactions, with yields optimized through advanced catalytic methods. The compound’s purity (>98%) is crucial for high-throughput screening (HTS) in drug discovery pipelines. Its spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in quality control and structural verification. Notably, the 5-methyl substitution on the indole ring influences its electronic properties, which can be tailored for specific structure-activity relationship (SAR) studies.

In agrochemical applications, Ethyl 2-(5-Methyl-3-indolyl)-2-oxoacetate is explored as a precursor for plant growth regulators and pesticide synergists. The indole nucleus’s resemblance to natural auxins makes it a candidate for sustainable agriculture innovations. With global shifts toward green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound, such as microwave-assisted reactions or biocatalysis.

Market trends indicate growing interest in CAS No. 1256246-49-7 among contract research organizations (CROs) and academic labs, driven by its applicability in hit-to-lead optimization. FAQs surrounding this compound often revolve around its storage conditions (recommended: −20°C under inert atmosphere), supplier availability, and scalability for industrial production. Regulatory compliance (e.g., REACH, FDA guidelines) is another critical consideration for commercial use.

In summary, Ethyl 2-(5-Methyl-3-indolyl)-2-oxoacetate (CAS No. 1256246-49-7) exemplifies the intersection of chemical innovation and biomedical demand. Its adaptability across drug development, agricultural science, and material research positions it as a compound of enduring relevance. Future directions may include computational modeling to predict its interactions with biological targets, further solidifying its role in next-generation therapeutics.